Cas no 128307-10-8 (1,2-Propanediamine, N,N-dimethyl-)

1,2-Propanediamine, N,N-dimethyl- structure
128307-10-8 structure
Product Name:1,2-Propanediamine, N,N-dimethyl-
CAS No:128307-10-8
MF:C5H14N2
MW:102.178061008453
CID:1222852
PubChem ID:99027
Update Time:2025-04-20

1,2-Propanediamine, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediamine, N,N-dimethyl-
    • N,N-dimethyl-1,2-Propanediamine
    • AKOS016046448
    • 1, N1,N1-dimethyl-
    • N1,N1-Dimethyl-1,2-propanediamine 2HCl
    • N(1),2-propanediamine
    • N1,N1-Dimethylpropane-1,2-diamine
    • 1,2-Propanediamine,N1,N1-dimethyl-
    • J-002066
    • N1,N1-Dimethyl-propane-1,2-diamine
    • 62689-51-4
    • N1,N1-dimethyl-1,2-propanediamine
    • 1-(Dimethylamino)-2-propylamine
    • EINECS 203-555-9
    • 1,2-Propanediamine, N1,N1-dimethyl-, (2R)-
    • n-dimethylpropylenediamine
    • (+/-)-N1,N1-dimethylpropane-1,2-diamine
    • 1-(DIMETHYLAMINO)ISOPROPYLAMINE
    • 2-Amino-1-dimethylaminopropane
    • EN300-124162
    • CS-B0247
    • N,N-dimethylproylendiamine
    • DA-46451
    • DTXSID10883301
    • 1-DIMETHYLAMINO-2-PROPYLAMINE 98
    • MFCD00014812
    • 128307-10-8
    • N1,2-propanediamine
    • NSC-166323
    • DB-030731
    • 1,2-Propanediamine, N1,N1-dimethyl-
    • NSC166323
    • EINECS 263-699-3
    • 2-dimethylamino-1-methyl-ethylamine
    • DB-059694
    • (1)-N1,N1-Dimethylpropane-1,2-diamine
    • 108-15-6
    • 1,2-Propanediamine, N',N'-dimethyl-, (+-)-
    • ( inverted exclamation markA)-N1,N1-Dimethylpropane-1,2-diamine
    • N(1),N(1)-Dimethyl-1,2-propanediamine
    • NS00041296
    • 1-N,1-N-dimethylpropane-1,2-diamine
    • AS-40524
    • A8665
    • 2-amino-N,N-dimethyl-propylamine
    • (2-aminopropyl)dimethylamine
    • 1-Dimethylamino-2-propylamine, 98%
    • 1-Dimethylamino-2-propylamine
    • AKOS000142569
    • NSC 166323
    • SCHEMBL133715
    • Inchi: 1S/C5H14N2/c1-5(6)4-7(2)3/h5H,4,6H2,1-3H3
    • InChI Key: RRQHLOZQFPWDCA-UHFFFAOYSA-N
    • SMILES: N(C)(C)CC(C)N

Computed Properties

  • Exact Mass: 102.115698455g/mol
  • Monoisotopic Mass: 102.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 43.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 29.3Ų
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